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Compound of Interest

Compound Name: Acetoacetic Acid n-Octyl Ester

Cat. No.: B098030

An In-Depth Technical Guide to the Material Safety Data Sheet for n-Octyl Acetoacetate (CAS:
16436-00-3)

Introduction

n-Octyl acetoacetate (CAS: 16436-00-3), also known as acetoacetic acid n-octyl ester, is a
keto-ester utilized in various chemical synthesis applications, including in the development of
novel pharmaceutical compounds.[1] Its specific molecular structure lends it reactivity that is
valuable to researchers and chemists. However, as with any laboratory chemical, a thorough
understanding of its hazard profile and safety requirements is paramount to ensure the well-
being of laboratory personnel and the integrity of experimental work.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, moving beyond a simple recitation of safety data to explain the
causality behind safety protocols. By providing field-proven insights and self-validating
procedures, this document aims to empower users to handle n-octyl acetoacetate with
confidence and competence.

Chemical Identification and Physicochemical
Properties

Precise identification is the foundation of chemical safety. Misidentification of a reagent can
lead to unexpected and hazardous reactions. n-Octyl acetoacetate should be clearly labeled
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and its properties understood before use.

Table 1: Chemical Identifiers for n-Octyl Acetoacetate

Identifier Value Source
Chemical Name n-Octyl Acetoacetate

Synonym Acetoacetic Acid n-Octyl Ester [1]

CAS Number 16436-00-3 [1]
Molecular Formula C12H2203 [1]
Molecular Weight 214.31 g/mol [1]

The physical properties of a substance dictate its behavior under laboratory conditions and
inform the necessary safety precautions for handling, storage, and spill response.

Table 2: Physicochemical Properties of n-Octyl Acetoacetate

Property Value Source
Physical State Liquid [2]
Colorless to light yellow, clear
Appearance o
liquid
Density 0.94 g/cm?3 [3]
Boiling Point 198 °C @ 150 mmHg [3]
Refractive Index 1.4380 - 1.4420 [3]

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating
chemical hazards. n-Octyl acetoacetate is classified as an irritant.

e GHS Pictogram:
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e Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P337 + P313: If eye irritation persists: Get medical advice/attention.

The causality is direct: the chemical's properties cause irritation upon contact with skin and
eyes, necessitating the use of physical barriers (PPE) and specific decontamination procedures
(washing, rinsing) to mitigate this risk.

- Protective Gloves
»\_- Eye/Face Protection

requires [?equired PPE (sto)j

GHS Classification:
- Skin Irritant (H315)
- Eye Irritant (H319)

n-Octyl Acetoacetate leads to

(CAS: 16436-00-3)

requires Handling Protocol:

- Wash hands after use (P264)

Click to download full resolution via product page

Caption: GHS classification dictates required PPE and handling protocols.
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Emergency Procedures and First Aid

In the event of an exposure, a rapid and correct response is critical to minimizing harm. The
following protocols are based on the substance's known irritant properties.

Experimental Protocol: First Aid for Exposure

e Scene Assessment: Ensure the area is safe. If the exposure is due to a large spill, follow
accidental release procedures first.

e Skin Contact:
o Immediately remove any contaminated clothing or lab coats.

o Wash the affected skin area thoroughly with plenty of soap and water for at least 15
minutes. The mechanical action of washing and the soap helps to remove the non-water-
soluble ester.

o If skin irritation develops or persists, seek medical attention.
e Eye Contact:

o Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,
holding the eyelids open to ensure the entire surface is rinsed.

o If present, remove contact lenses after the first 5 minutes of flushing, then continue
rinsing.

o This extended flushing is crucial to dilute and remove the irritant, preventing serious
damage.

o Seek immediate medical attention, especially if irritation persists.
e Inhalation:
o Move the affected person to fresh air.

o If breathing is difficult or discomfort occurs, seek medical attention.
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¢ Ingestion:
o Rinse the mouth with water. Do NOT induce vomiting.

o Seek medical advice/attention if the person feels unwell.

Exposure Occurs

=Sk Contact? =
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@ Remove Contaminated Clothing
Wash with Soap & Water (15 min)
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Rinse with Water (15 min)
Remove Contacts Irritation Persists?
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No

Seek Medical Attention Monitor for Symptoms

Click to download full resolution via product page
Caption: First-aid decision workflow following an exposure event.

Fire and Accidental Release Management

While specific fire safety data for n-octyl acetoacetate is not readily available, a conservative
approach based on similar, non-halogenated organic esters is warranted. For context, n-octyl
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acetate, a related compound, is a combustible liquid with a flash point of 86 °C (186.8 °F).[4]
Assume n-octyl acetoacetate has similar combustible properties.

Fire-Fighting Protocol
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant

foam.[5]

o Unsuitable Media: Do not use a direct water jet, as it may scatter the burning liquid and
spread the fire.[5]

o Specific Hazards: Combustion will produce carbon monoxide (CO) and carbon dioxide
(CO2).[5] Incomplete combustion can produce other toxic fumes.

» Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) to prevent inhalation of toxic combustion products.

Experimental Protocol: Spill Containment and Cleanup

This protocol ensures that a spill is managed safely, preventing personnel exposure and
environmental contamination.

o Evacuate and Ventilate: Immediately alert others in the area. Ensure the area is well-
ventilated. Eliminate all nearby ignition sources.

o Don PPE: Before approaching the spill, don the appropriate personal protective equipment:
chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

o Containment: Prevent the spill from spreading or entering drains by creating a dike around
the spill with an inert, non-combustible absorbent material like sand, vermiculite, or a
commercial sorbent.[6]

o Absorption: Cover the spill with the absorbent material. Allow it to fully absorb the liquid.

o Collection: Using non-sparking tools, carefully scoop the absorbed material into a labeled,
sealable waste container for hazardous materials.[6]
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o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Disposal: Dispose of the waste container and any contaminated materials according to
institutional and local hazardous waste regulations.
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Caption: Step-by-step workflow for the safe management of a chemical spill.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b098030?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling, Storage, and Disposal

Proactive measures are the most effective way to prevent accidents.

Handling Protocol

o Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of any vapors.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke
in the laboratory. Wash hands and face thoroughly after handling the material, especially
before breaks and at the end of the day.

o PPE: Always wear the personal protective equipment outlined in Table 3.

Storage Protocol

o Conditions: Store in a tightly closed container in a cool, dark, and well-ventilated place. A
storage temperature of below 15°C is recommended to maintain chemical stability and
minimize vapor pressure.

» Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.
While specific reactivity data is limited, esters can react exothermically with acids and bases.

e Labeling: Ensure containers are clearly and accurately labeled with the chemical name and
primary hazards.

Disposal

Disposal of n-octyl acetoacetate and any contaminated materials must be carried out in
accordance with all federal, state, and local environmental regulations. It should be treated as
hazardous chemical waste and disposed of through a licensed waste management company.
Do not dispose of it down the drain.

Exposure Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to exposure control is essential, combining engineering controls with
appropriate PPE.

Table 3: Personal Protective Equipment for n-Octyl Acetoacetate

Protection Type Specification Rationale

] Protects against splashes that
Chemical safety goggles or a ] o
Eye/Face _ can cause serious eye irritation
face shield.
(H319).

_ _ _ Prevents direct skin contact,
Appropriate chemical-resistant S ] .
Hand mitigating the risk of skin

loves (e.g., Nitrile).
g (€ ) irritation (H315).

Protects skin on arms and
) Laboratory coat. Closed-toe ] ]
Skin/Body H body from accidental drips or
shoes.
splashes.

Use a NIOSH-approved

_ _ _ respirator with an organic
) Not typically required with ) _
Respiratory o vapor cartridge if aerosols are
adequate ventilation. o
generated or ventilation is

poor.

Conclusion

n-Octyl acetoacetate is a valuable chemical intermediate whose primary, well-documented
hazards are skin and serious eye irritation. A comprehensive safety strategy, therefore, hinges
on preventing direct contact. By adhering to the protocols outlined in this guide—utilizing
proper engineering controls, consistently wearing appropriate PPE, and being prepared with
robust emergency procedures—researchers can effectively mitigate these risks. Treating this
substance with the respect due to any laboratory chemical ensures a safe and productive
research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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